ROCK1
  • BDP5290
    BDP5290
    • Cat. No.:
    • B1139109
    • CAS No.:
    • Molecular Formula:
    • C17H18ClN7O
    • Molecular Weight:
    • 371.8 g/mol
    Description
    Novel potent MRCK inhibitor, blocking cancer cell invasion
    BDP5290(cas 1817698-21-7) is a potent MRCK inhibitor with activity in cells, resulting in reduced MLC phosphorylation, cell motility and tumour cel...
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  • Y-27632 dihydrochloride
    Y-27632 dihydrochloride
    • Cat. No.:
    • B1241388
    • CAS No.:
    • Molecular Formula:
    • C14H25Cl2N3O2
    • Molecular Weight:
    • 338.3 g/mol
    Description
    Y-27632 dihydrochloride, also known as Y-27632 dihydrochloride, is a useful research compound. Its molecular formula is C14H25Cl2N3O2 and its molecular weight is 338.3 g/mol. The purity is usually 95%.
    The ...
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  • Rho-Kinase-IN-1
    Rho-Kinase-IN-1
    • Cat. No.:
    • B1360949
    • CAS No.:
    • Molecular Formula:
    • C20H24N4S
    • Molecular Weight:
    • 352.5 g/mol
    Description
    Rho-Kinase-IN-1 is a useful research compound. Its molecular formula is C20H24N4S and its molecular weight is 352.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Rho-Kinase-IN-1 suitable f...
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  • Hydroxyfasudil hydrochloride
    Hydroxyfasudil hydrochloride
    • Cat. No.:
    • B1662889
    • CAS No.:
    • 155558-32-0
    • Molecular Formula:
    • C14H18ClN3O3S
    • Molecular Weight:
    • 343.8 g/mol
    Description
    HA-1100, a cell-permeable hydroxylated metabolite of HA-1077, is a potent inhibitor of Rho-associated kinase (ROCK) (Ki = 150 nM). It less effectively inhibits protein kinase A (Ki = 2.2 μM). It has been used to...
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  • Ripasudil
    Ripasudil
    • Cat. No.:
    • B1663664
    • CAS No.:
    • 223645-67-8
    • Molecular Formula:
    • C15H18FN3O2S
    • Molecular Weight:
    • 323.4 g/mol
    Description
    Ripasudil is a member of isoquinolines.
    Ripasudil, as hydrochloride hydrate (K-115), is a specifc Rho-associated coiled-coil containing protein kinase (ROCK) inhibitor used for the treatment of glaucoma and o...
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  • GSK180736A
    GSK180736A
    • Cat. No.:
    • B1672363
    • CAS No.:
    • Molecular Formula:
    • C19H16FN5O2
    • Molecular Weight:
    • 365.4 g/mol
    Description
    GSK180736A is an inhibitor of Rho-associated kinase 1 (ROCK1;  IC50 = 14 nM) and G protein-coupled receptor kinase 2 (GRK2;  IC50 = 0.77 µM). It is selective for GRK2 over GRK1, GRK5, and PKA (IC50 = >...
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  • SAR407899
    SAR407899
    • Cat. No.:
    • B1681456
    • CAS No.:
    • 923359-38-0
    • Molecular Formula:
    • C14H16N2O2
    • Molecular Weight:
    • 244.29 g/mol
    Description
    SAR-407899 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications.
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  • GSK-25
    GSK-25
    • Cat. No.:
    • B2474917
    • CAS No.:
    • 874119-56-9
    • Molecular Formula:
    • C24H16Cl2F2N6O
    • Molecular Weight:
    • 513.33
    Description
    GSK-25 is a useful research compound. Its molecular formula is C24H16Cl2F2N6O and its molecular weight is 513.33. The purity is usually 95%.
    BenchChem offers high-quality GSK-25 suitable for many research a...
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  • Sovesudil hydrochloride
    Sovesudil hydrochloride
    • Cat. No.:
    • B8216105
    • CAS No.:
    • Molecular Formula:
    • C23H23ClFN3O3
    • Molecular Weight:
    • 443.9 g/mol
    Description
    Sovesudil hydrochloride is a useful research compound. Its molecular formula is C23H23ClFN3O3 and its molecular weight is 443.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Sovesudil hydr...
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  • THK01
    THK01
    • Cat. No.:
    • B12391710
    • CAS No.:
    • Molecular Formula:
    • C20H13N3O2
    • Molecular Weight:
    • 327.3 g/mol
    Description
    3-hydroxy-K252c is an indolocarbazole.
    3-hydroxy-K252c has been reported in Streptomyces with data available.
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